ManNaz
Overview
Description
ManNaz is a chemical compound that has gained attention in the scientific community due to its potential applications in research. It is a synthetic molecule that has shown promising results in various studies, particularly in its ability to modulate certain biochemical and physiological processes. In
Scientific Research Applications
Cell-Selective Metabolic Sialylation Labeling
ManNaz, specifically N-azidoacetylmannosamine (ManNAz), is used in a cell-selective metabolic sialylation labeling strategy. This involves using water-soluble polymer carriers with pH-responsive ManNaz release. This method enhances the metabolic labeling efficiency of sialylation, providing a platform for cell-selective labeling, crucial for high-resolution bioimaging and targeted therapy (Zhao, Masuda, & Takai, 2021).
DT-Diaphorase-Responsive Cell Labeling
ManNaz can be used in caging metabolic processes. A study incorporated a covalent linker at the anomeric position of ManNAz to create a DT-diaphorase-responsive metabolic precursor. This led to the metabolic incorporation of an azido sugar into the cell surface across multiple cell lines, demonstrating its potential in cell labeling applications (Wang, Cai, Wang, Yin, & Cheng, 2018).
Tumor-Specific Fluorescence Imaging
ManNaz, particularly triacetylated N-azidoacetyl-d-mannosamine, has been utilized for tumor-specific metabolic glycoengineering. This approach enables tumor cells to generate unnatural glycans containing azide groups. Such applications are crucial for tumor-specific imaging or drug delivery research (Shim et al., 2016).
Functionalization of Recombinant Glycoproteins
ManNaz is instrumental in metabolic oligosaccharide engineering. It introduces bioorthogonal functional groups like azides into cellular and recombinant glycoproteins. This process is essential for the chemical modification and labeling of glycoproteins to enhance their in vivo efficacy or detection (Luchansky, Argade, Hayes, & Bertozzi, 2004).
properties
IUPAC Name |
2-azido-N-[2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4O6/c9-12-10-1-4(14)11-5-7(16)6(15)3(2-13)18-8(5)17/h3,5-8,13,15-17H,1-2H2,(H,11,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFNOHTDETQTADW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1C(C(C(C(O1)O)NC(=O)CN=[N+]=[N-])O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N4O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ManNaz | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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